Cas no 78795-26-3 (2,4(1H,3H)-Pyrimidinedione,1-[(1R,2R,4S)-2-hydroxy-4-(hydroxymethyl)cyclopentyl]-5-methyl-, rel-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[(1R,2R,4S)-2-hydroxy-4-(hydroxymethyl)cyclopentyl]-5-methyl-, rel-
• CAS No: 78795-26-3
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 578564
• PubChem ID: 294627
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[(1R,2R,4S)-2-hydroxy-4-(hydroxymethyl)cyclopentyl]-5-methyl-, rel- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[(1R,2R,4S)-2-hydroxy-4-(hydroxymethyl)cyclopentyl]-5-methyl-, rel-
• 1-[2-hydroxy-4-(hydroxymethyl)cyclopentyl]-5-methylpyrimidine-2,4(1h,3h)-dione
• AC1L6MC4
• AC1Q6CFT
• AG-J-18115
• AR-1B9087
• C-3'-deoxy-2'-hydroxythymidine
• CHEMBL296995
• CTK5E6111
• KST-1B8657
• NSC163464
• DTXSID70303914
• 78795-26-3
• NSC-163464

• Inchi： 1S/C11H16N2O4/c1-6-4-13(11(17)12-10(6)16)8-2-7(5-14)3-9(8)15/h4,7-9,14-15H,2-3,5H2,1H3,(H,12,16,17)
• InChI Key： UOMIFHHXGMACGF-UHFFFAOYSA-N
• SMILES： OC1CC(CO)CC1N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 240.111
• Monoisotopic Mass: 240.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.367
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.584
• PSA: 95.32000
• LogP: -0.85070